Cas no 10210-28-3 (anthracene-2,3-dicarboxylic acid)

anthracene-2,3-dicarboxylic acid structure
10210-28-3 structure
Product Name:anthracene-2,3-dicarboxylic acid
CAS No:10210-28-3
Molecular Formula:C16H10O4
Molecular Weight:266.2482
CID:1131912
PubChem ID:12307122

anthracene-2,3-dicarboxylic acid Properties

Names and Identifiers

    • anthracene-2,3-dicarboxylic acid
    • 2,3-Anthracenedicarboxylic acid
    • LogP
    • DB-127382
    • anthracene-2,3-dicarboxylicacid
    • YSZC2256
    • DTXSID00486865
    • 10210-28-3
    • SCHEMBL69728
    • InChIKey: GQKVCZAPFYNZHX-UHFFFAOYSA-N
    • Inchi: InChI=1S/C16H10O4/c17-15(18)13-7-11-5-9-3-1-2-4-10(9)6-12(11)8-14(13)16(19)20/h1-8H,(H,17,18)(H,19,20)
    • SMILES: C1=CC=C2C=C3C=C(C(=CC3=CC2=C1)C(=O)O)C(=O)O

Computed Properties

  • Exact Mass: 266.0579
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 266.05790880g/mol
  • Heavy Atom Count: 20
  • Complexity: 367
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.5
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
  • Refractive Index: 1.768
  • Boiling Point: 500.928°C at 760 mmHg
  • Flash Point: 270.846°C
  • Density: 1.457

anthracene-2,3-dicarboxylic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Alichem
A229000393-250mg
Anthracene-2,3-dicarboxylic acid
10210-28-3 97%
250mg
$591.84 2023-09-04

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